(3-bromobenzyl)[(Z)-4-pyridinylmethylidene]ammoniumolate

• IUPAC Name: N-[(3-bromophenyl)methyl]-1-pyridin-4-ylmethanimine oxide
• InChI: InChI=1S/C13H11BrN2O/c14-13-3-1-2-12(8-13)10-16(17)9-11-4-6-15-7-5-11/h1-9H,10H2/b16-9-
• InChI Key: OJRLRGKKLGEYIG-SXGWCWSVSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C[N+](=CC2=CC=NC=C2)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C/[N+](=C/C2=CC=NC=C2)/[O-]
• Molecular Formula: C13H11BrN2O
• Molecular Weight: 291.14 g/mol

Description

(3-bromobenzyl)[(Z)-4-pyridinylmethylidene]ammoniumolate, also known as 3-BZ-4-PM, is a brominated organic compound with a wide range of applications in scientific research. It is a useful reagent for chemical synthesis, and its uses span from biochemistry and physiology to organic chemistry. 3-BZ-4-PM has been studied extensively in recent years, and its unique properties have been explored in numerous research studies. In

Scientific Research Applications

CH-directed Anion-π Interactions

Research on pentafluorobenzyl-substituted ammonium and pyridinium salts, which are structurally related to the compound , has demonstrated the potential for CH-directed anion-π interactions within crystal structures. These interactions are significant for understanding the behavior of substituted ammonium and pyridinium salts with different anions, shedding light on the structural effects of co-crystallization and hydrogen bonding with anions (Albrecht et al., 2010).

Antibacterial Properties

Substituted benzyl pyridine quaternary ammonium salts have been synthesized and their antibacterial activities assessed, indicating that these compounds exhibit good antibacterial properties. This suggests a potential application in developing new antibacterial agents (Ni Chun-lin, 2009).

Ionic Liquids and Complexation Studies

A series of new aromatic quaternary ammonium bromides, closely related to the compound , were prepared and characterized. These compounds serve as precursors for ionic liquids and offer insights into their thermal properties and potential applications in various chemical processes (Busi et al., 2004).

Synthetic Applications

The synthesis and characterization of new aromatic quaternary ammonium bromides have been explored, revealing their utility as intermediates in the synthesis of complex organic molecules. This research highlights the versatility of such compounds in organic synthesis and their potential for creating a wide range of chemical products (Jordan et al., 2003).